(2R)-2-(4-Bromophenyl)-4-methylmorpholine;hydrochloride

• IUPAC Name: (2R)-2-(4-bromophenyl)-4-methylmorpholine;hydrochloride
• InChI: InChI=1S/C11H14BrNO.ClH/c1-13-6-7-14-11(8-13)9-2-4-10(12)5-3-9;/h2-5,11H,6-8H2,1H3;1H/t11-;/m0./s1
• InChI Key: CGHDCULCMWBUSO-MERQFXBCSA-N
• Canonical SMILES: CN1CCOC(C1)C2=CC=C(C=C2)Br.Cl
• Isomeric SMILES: CN1CCO[C@@H](C1)C2=CC=C(C=C2)Br.Cl
• Molecular Formula: C11H15BrClNO
• Molecular Weight: 292.60 g/mol
• CAS RN: 2225126-82-7

Description

(2R)-2-(4-Bromophenyl)-4-methylmorpholine;hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound is commonly referred to as BPHM and is a derivative of morpholine. BPHM has a unique molecular structure that makes it an attractive target for research in the field of medicinal chemistry. In

Scientific Research Applications

Synthetic Pathways and Chemical Characterization This compound and its derivatives have been explored in several research contexts, focusing primarily on synthetic chemistry and material science applications. One study delved into the synthesis, characterization, and cytotoxicity evaluation of compounds from the oxazol-5(4H)-ones and oxazoles class containing a 4-(4-bromophenylsulfonyl)phenyl moiety. These compounds were synthesized through a series of reactions involving N-acylation and intramolecular cyclization, showcasing the potential of (2R)-2-(4-Bromophenyl)-4-methylmorpholine hydrochloride in creating structurally diverse molecules with possible biological activity (Apostol et al., 2019).

Application in Solvent and Extraction Technologies A related area of application is in solvent and extraction technologies, where derivatives of morpholine, such as N-methylmorpholine-N-oxide, are utilized for their solvency properties. These compounds find use in extracting aromatic hydrocarbons and as solvents for natural polymers, indicating the relevance of (2R)-2-(4-Bromophenyl)-4-methylmorpholine hydrochloride in the synthesis of functional materials and in industrial processes (Markosyan et al., 2013).

Antidepressant Activity Exploration Further, the compound's utility extends to pharmacological research, where its derivatives have been evaluated for antidepressant activity. One study synthesized 2-Aryl-3-methyl-5-phenylmorpholine compounds and tested their efficacy in mice forced swimming tests, offering insights into the compound's potential therapeutic applications (Xiao Xin, 2007).

Structural and Physical Chemistry Research into the physical and structural aspects of morpholine derivatives, including N-Methylmorpholinium Chloride, provides foundational knowledge on the crystal structure, hydrogen bonding, and lattice dimensions, contributing to a deeper understanding of the compound's chemical behavior (Turnbull, 1997).

Development of Novel Heterocyclic Compounds Another study utilized 4-(4-bromophenyl)-4-oxobut-2-enoic acid, closely related to the target compound, as a precursor for synthesizing a novel series of heterocyclic compounds with potential antibacterial activities. This underscores the compound's versatility in contributing to the development of new bioactive molecules (El-Hashash et al., 2015).